Cas no 2411262-85-4 (1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide)

• Product Name: 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide
• CAS No: 2411262-85-4
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 6466996
• PubChem ID: 146098605
• Update Time: 2025-08-05

1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide
• EN300-7562556
• Z3991578050
• 1-({3-[(oxiran-2-yl)methoxy]phenyl}imino)-1lambda6-thiolan-1-one
• 2411262-85-4

• Inchi： 1S/C13H17NO3S/c15-18(6-1-2-7-18)14-11-4-3-5-12(8-11)16-9-13-10-17-13/h3-5,8,13H,1-2,6-7,9-10H2
• InChI Key： BMOSUTMOSLDKDD-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NC1C=CC=C(C=1)OCC1CO1)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide

Introduction to 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide (CAS No. 2411262-85-4) and Its Emerging Applications in Chemical Biology

The compound 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide (CAS No. 2411262-85-4) represents a fascinating intersection of organic chemistry and biochemistry, showcasing unique structural and functional properties that have garnered significant attention in recent years. This heterocyclic molecule, characterized by its iminothiolane core and oxiranyl substituent, exhibits promising characteristics for applications in drug discovery, molecular imaging, and the development of novel biomaterials. The detailed exploration of its chemical structure, synthesis pathways, and biological activities provides valuable insights into its potential utility in addressing complex biological challenges.

The iminothiolane 1-oxide moiety within the molecule is particularly noteworthy due to its ability to undergo ring-opening reactions under specific conditions, facilitating the formation of stable thiolate intermediates. These intermediates are highly reactive and can participate in various covalent bond-forming reactions, making the compound a versatile tool for bioconjugation and molecular modification. The presence of the oxiran-2-ylmethoxy group further enhances its reactivity by introducing a nucleophilic center that can engage in selective transformations, allowing for precise functionalization of aromatic rings. Such structural features make it an attractive candidate for designing small-molecule probes and therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide in the development of targeted therapies. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions has been exploited in the design of inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. For instance, studies have demonstrated its potential as a scaffold for modulating kinases and phosphatases, which are critical regulators of cellular signaling networks. The compound’s unique reactivity also allows for the development of probes that can selectively label specific biomolecules in living cells, aiding in the visualization of molecular processes at high resolution.

The synthesis of 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the iminothiolane ring through nucleophilic addition to an aldehyde or ketone, followed by oxidation to introduce the 1-oxide functionality. The introduction of the oxiran-2-ylmethoxy group typically involves etherification reactions under mild conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these processes, enabling larger-scale production for research and commercial applications.

In terms of biological activity, preliminary studies have revealed that 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide exhibits notable interactions with biological targets. Its ability to form stable adducts with proteins suggests potential applications in drug design, where covalent binding can enhance target specificity and duration of action. Additionally, its structural flexibility allows for modifications that can fine-tune its pharmacokinetic properties, making it a valuable candidate for developing next-generation therapeutics. Research is ongoing to explore its efficacy in preclinical models, with particular interest in its potential as an anticancer agent due to its ability to disrupt key signaling pathways involved in tumor growth and survival.

The compound’s unique chemical properties also make it suitable for applications beyond drug discovery. For example, its reactivity with thiol-containing biomolecules has been exploited in the development of proteomic tools that enable the selective labeling and detection of proteins in complex biological samples. This capability is crucial for understanding protein-protein interactions and post-translational modifications, which are essential for cellular function. Furthermore, its stability under various storage conditions makes it a practical choice for industrial applications where long-term shelf life is critical.

Future directions in research on 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide include exploring its potential as a chiral building block for asymmetric synthesis. The iminothiolane core can be modified to introduce stereocenters that are crucial for many biologically active molecules. By leveraging chiral catalysts or auxiliaries during synthesis, researchers can produce enantiomerically pure forms of this compound with enhanced biological activity. Additionally, computational studies using molecular modeling techniques are being employed to predict how different structural modifications will affect its interactions with biological targets, providing a rational framework for designing more effective derivatives.

The integration of machine learning algorithms into synthetic chemistry has also accelerated the discovery process for compounds like 1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide. By analyzing large datasets of chemical structures and their properties, computational models can predict promising candidates for further experimental validation. This approach has already led to novel synthetic routes that were not previously considered feasible through traditional methods alone. Such innovations highlight the growing synergy between experimental chemistry and computational science in advancing chemical biology research.

In conclusion,1-[3-(Oxiran-2-ylmethoxy)phenyl]iminothiolane 1-oxide (CAS No. 2411262-85-4) represents a compelling example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability across multiple fields. Its unique reactivity profile makes it an invaluable tool for drug discovery, molecular imaging,and biomaterial design, offering new opportunities for addressing unmet medical needs while advancing our fundamental understanding of biological systems.